Cas no 1805026-18-9 (5-Bromomethyl-3-cyano-2-methylphenylacetic acid)

• Product Name: 5-Bromomethyl-3-cyano-2-methylphenylacetic acid
• CAS No: 1805026-18-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5002137
• Update Time: 2025-06-08

5-Bromomethyl-3-cyano-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-3-cyano-2-methylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-7-9(4-11(14)15)2-8(5-12)3-10(7)6-13/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： STGRTFAVJOQGPN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C)=C(CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromomethyl-3-cyano-2-methylphenylacetic acid

Professional Introduction to 5-Bromomethyl-3-cyano-2-methylphenylacetic Acid (CAS No. 1805026-18-9)

5-Bromomethyl-3-cyano-2-methylphenylacetic acid, with the CAS number 1805026-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both bromomethyl and cyano functional groups, making it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The significance of 5-Bromomethyl-3-cyano-2-methylphenylacetic acid lies in its potential applications across multiple domains of chemical biology. The presence of a bromomethyl group (–CH₂Br) allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This property is particularly useful in the development of small-molecule inhibitors targeting specific biological pathways. Additionally, the cyano group (–CN) contributes to the compound's reactivity and can be transformed into other functional moieties, such as carboxamides or amides, through standard chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both bromomethyl and cyano substituents. These structural motifs have been identified as key elements in several drug candidates that exhibit promising biological activity. For instance, derivatives of 5-Bromomethyl-3-cyano-2-methylphenylacetic acid have been investigated for their potential role in modulating enzyme activity and receptor binding interactions. Such studies are often driven by the need to develop more effective and selective therapeutic agents against various diseases.

One notable area where 5-Bromomethyl-3-cyano-2-methylphenylacetic acid has shown promise is in the field of oncology research. The ability to introduce diverse functional groups into its molecular framework has facilitated the design of novel chemotherapeutic agents. Researchers have leveraged its reactivity to synthesize analogs that exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that certain derivatives may disrupt critical signaling pathways, offering a potential therapeutic strategy for combating tumor growth.

The synthesis of 5-Bromomethyl-3-cyano-2-methylphenylacetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a precursor molecule, followed by cyanation and subsequent methylation to introduce the characteristic substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methodologies underscore the compound's importance as a synthetic intermediate in industrial-scale production.

The versatility of 5-Bromomethyl-3-cyano-2-methylphenylacetic acid extends beyond pharmaceutical applications. It has also been utilized in materials science and agrochemical research, where its structural features contribute to the development of novel polymers and pesticides. The ability to modify its molecular architecture allows researchers to fine-tune its physical and chemical properties, making it adaptable to diverse industrial needs.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Bromomethyl-3-cyano-2-methylphenylacetic acid's reactivity and potential applications. Molecular modeling studies have provided insights into how modifications at specific positions within its structure can influence biological activity. These computational approaches complement experimental work by predicting the outcomes of chemical modifications before they are carried out in the laboratory. Such interdisciplinary collaboration between experimentalists and theoreticians has accelerated the discovery process in drug development.

The safety profile of 5-Bromomethyl-3-cyano-2-methylphenylacetic acid is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). These precautions align with best practices in chemical laboratory management.

In conclusion, 5-Bromomethyl-3-cyano-2-methylphenylacetic acid (CAS No. 1805026-18-9) represents a valuable compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules, particularly those targeting cancer and inflammatory diseases. As research continues to uncover new therapeutic possibilities, this compound will likely remain at the forefront of medicinal chemistry innovation.